HaloPROTAC3
Overview
Description
HaloPROTAC3 is a degrader of HaloTag fusion proteins.
Scientific Research Applications
Targeted Protein Degradation Using HaloPROTAC3
HaloPROTAC3 has been instrumental in targeted protein degradation studies. For instance, Caine et al. (2020) demonstrated a reversible and conditional live-cell knockout strategy using HaloPROTAC3, which degrades HaloTag fusion proteins. This approach is applicable to numerous proteins and regulates target loss at the protein level, offering a modular protein-tagging approach that is more efficient than traditional mutagenesis or CRISPR knockout methods (Caine et al., 2020).
Rapid and Reversible Knockdown of Proteins
In 2019, Tovell et al. explored the use of HaloPROTAC-E, an optimized probe, to trigger the rapid degradation of endogenous target proteins. This study highlighted HaloPROTAC's role in the rapid and reversible knockdown of proteins like SGK3 and VPS34, facilitating a deeper understanding of protein functions in cellular processes (Tovell et al., 2019).
Phenotypic Studies and Therapeutic Target Identification
HaloPROTAC3's utility extends to phenotypic studies and identifying therapeutic targets. Caine et al. (2020) illustrated its use in degrading key therapeutic proteins like BRD4 and B-catenin, leading to significant insights into protein functions and roles in diseases (Caine et al., 2020).
Inducible Degradation of Proteins for Functional Analysis
Simpson et al. (2020) developed a ligand-inducible affinity-directed protein missile system using HaloPROTAC technology. This system enables the inducible degradation of target proteins, providing a versatile tool for the functional analysis of various intracellular proteins (Simpson et al., 2020).
E3 Ligase Binder Identification for Protein Degradation
Stacey et al. (2021) reported a novel phenotypic screening approach using HaloPROTACs to identify E3 ligase binders. This method contributes to the understanding and development of targeted protein degradation strategies (Stacey et al., 2021).
properties
Product Name |
HaloPROTAC3 |
|---|---|
Molecular Formula |
C41H55ClN4O8S |
Molecular Weight |
799.42 |
IUPAC Name |
(2S,4R)-N-(2-(2-(2-(2-((6-Chlorohexyl)oxy)ethoxy)ethoxy)ethoxy)-4-(4-methylthiazol-5-yl)benzyl)-4-hydroxy-1-((S)-3-methyl-2-(1-oxoisoindolin-2-yl)butanoyl)pyrrolidine-2-carboxamide |
InChI |
InChI=1S/C41H55ClN4O8S/c1-28(2)37(46-25-32-10-6-7-11-34(32)40(46)49)41(50)45-26-33(47)23-35(45)39(48)43-24-31-13-12-30(38-29(3)44-27-55-38)22-36(31)54-21-20-53-19-18-52-17-16-51-15-9-5-4-8-14-42/h6-7,10-13,22,27-28,33,35,37,47H,4-5,8-9,14-21,23-26H2,1-3H3,(H,43,48)/t33-,35+,37+/m1/s1 |
InChI Key |
UABTZMQNIWDHGQ-JGNAJVFASA-N |
SMILES |
O=C([C@H]1N(C([C@@H](N(CC2=C3C=CC=C2)C3=O)C(C)C)=O)C[C@H](O)C1)NCC4=CC=C(C5=C(C)N=CS5)C=C4OCCOCCOCCOCCCCCCCl |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
HaloPROTAC-3; HaloPROTAC 3; Halo PROTAC-3; HaloPROTAC3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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